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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766 Get Quote

An In-depth Technical Guide to 2-
Aminocyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-aminocyclohexanol, a pivotal

chiral building block in organic synthesis and pharmaceutical development. The document

details its chemical identity, physicochemical properties, synthesis protocols, and its role in

biological pathways, offering valuable insights for professionals in research and drug discovery.

Chemical Identity and Molecular Structure
2-Aminocyclohexanol is a cyclic organic compound featuring both an amino and a hydroxyl

functional group on a cyclohexane ring. Its chemical structure allows for the existence of

several stereoisomers, each with unique properties and applications. The general molecular

formula for 2-aminocyclohexanol is C₆H₁₃NO.

The different isomers and their corresponding Chemical Abstracts Service (CAS) numbers are

crucial for specific applications, particularly in asymmetric synthesis where stereochemistry is

critical.
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Compound Name Isomerism CAS Number Molecular Formula

2-Aminocyclohexanol
Mixture of cis and

trans isomers
6850-38-0 C₆H₁₃NO

cis-2-

Aminocyclohexanol
cis isomer 931-15-7 C₆H₁₃NO

(1R,2S)-2-

Aminocyclohexanol
cis isomer 931-15-7 C₆H₁₃NO

(1S,2R)-2-

Aminocyclohexanol
cis isomer 108267-20-5 C₆H₁₃NO

trans-2-

Aminocyclohexanol
trans isomer 6982-39-4 C₆H₁₃NO

(1R,2R)-2-

Aminocyclohexanol
trans isomer 931-16-8 C₆H₁₃NO

trans-2-

Aminocyclohexanol

hydrochloride

trans isomer,

hydrochloride salt
5456-63-3 C₆H₁₄ClNO

(1R,2R)-trans-2-

Aminocyclohexanol

hydrochloride

trans isomer,

hydrochloride salt
13374-31-7 C₆H₁₄ClNO

Physicochemical Properties
The physical and chemical properties of 2-aminocyclohexanol can vary depending on its

isomeric form. The data presented below is a compilation for different isomers.
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Property Value Isomer/Notes

Molecular Weight 115.17 g/mol For the free base

151.63 g/mol For the hydrochloride salt

Appearance
White to light orange/yellow

powder or crystal[1]
General

Melting Point 72-73 °C[2] cis-isomer

172-175 °C[3] trans-hydrochloride salt

Boiling Point 201 °C[2] General

Flash Point 75 °C[2] General

Density 1.037 g/cm³[2] General

Solubility
Soluble in water and various

organic solvents[2]
General

pKa 14.94 ± 0.40 (Predicted)[4][5] General

Experimental Protocols
Detailed methodologies for the synthesis and resolution of 2-aminocyclohexanol are critical

for its application in research and development.

This protocol describes the synthesis of racemic trans-2-aminocyclohexanol from

cyclohexene oxide.[6]

Materials:

Cyclohexene oxide (98.1 g, 1 mol)

28% aqueous ammonia solution (608.2 g, 10 mol)

1 L-volume autoclave equipped with a stirrer

Filtration apparatus
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Procedure:

Charge the 1 L autoclave with cyclohexene oxide and the aqueous ammonia solution.

Stir the mixture at a temperature of 60 to 65°C for 4 hours.

After the reaction period, cool the mixture to room temperature.

A crystalline precipitate, 2-(2-hydroxycyclohexyl)aminocyclohexanol, will form. Remove this

by-product by filtration.

The filtrate contains the desired product. Remove the excess ammonia from the filtrate.

Further processing and purification, such as recrystallization, can be performed to obtain

pure trans-2-aminocyclohexanol.

This method details the synthesis of 2-aminocyclohexanol by the ring-opening of 1,2-

epoxycyclohexane with ammonia.[1][7]

Materials:

1,2-Epoxycyclohexane (50.0 g)

Ammonia water (214.3 g)

500 mL three-necked flask

Water bath

Stirring apparatus

Procedure:

Add the ammonia water to the 500 mL three-necked flask.

Begin stirring and heat the flask in a water bath until the internal temperature reaches

approximately 50°C.

Slowly add the 1,2-epoxycyclohexane dropwise into the reaction flask.
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After the addition is complete, maintain the reaction at a constant temperature for 12 hours.

Upon completion, process the crude product.

Purify the crude product by recrystallization to obtain 2-aminocyclohexanol. This method

has been reported to yield a product with 90% purity.[7]

This protocol outlines an efficient method for the resolution of racemic 2-aminocyclohexanol
derivatives using chiral mandelic acid to yield both enantiomers with high enantiomeric excess.

[8]

Materials:

Racemic trans-2-(N-benzyl)amino-1-cyclohexanol

(R)-Mandelic acid

(S)-Mandelic acid

Appropriate solvents for crystallization and washing

Hydrogenation apparatus (for debenzylation)

Procedure:

Diastereomeric Salt Formation (R): React the racemic trans-2-(N-benzyl)amino-1-

cyclohexanol with (R)-mandelic acid to form diastereomeric salts.

Crystallization and Separation: Selectively crystallize one diastereomer. The differing

solubilities of the diastereomeric salts allow for their separation by filtration.

Liberation of Enantiomer 1: Treat the isolated diastereomeric salt with a base to liberate the

enantiomerically enriched amino alcohol and recover the (R)-mandelic acid.

Diastereomeric Salt Formation (S): Use the mother liquor from the first crystallization, which

is now enriched in the other enantiomer, and react it with (S)-mandelic acid.

Crystallization and Separation: Isolate the second diastereomeric salt by crystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://wap.guidechem.com/question/what-are-the-applications-and--id119381.html
https://www.benchchem.com/product/b3021766?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16526780/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liberation of Enantiomer 2: Treat the second salt with a base to obtain the other enantiomer

of the amino alcohol and recover the (S)-mandelic acid.

Debenzylation: Remove the N-benzyl protecting group from the separated enantiopure

amino alcohols via hydrogenation to yield the final enantiopure trans-2-aminocyclohexanol.

Applications and Biological Significance
2-Aminocyclohexanol and its derivatives are important intermediates in the synthesis of

pharmaceuticals, agrochemicals, and other specialty chemicals.[2] They are widely used as

chiral auxiliaries and building blocks in asymmetric synthesis.[7]

The structural motif of 2-aminocyclohexanol is present in many bioactive molecules and

approved drugs.[7] Its derivatives have been investigated for potential therapeutic applications.

Neurodegenerative Diseases: Derivatives of cis-2-aminocyclohexanol have been explored

for their potential to modulate neurotransmitter activity, which could be beneficial in treating

conditions like Alzheimer's and Parkinson's disease.[9]

Enzyme Inhibition: Certain derivatives of (1R,2S)-2-aminocyclohexanol have been shown

to influence pathways regulated by the tyrosine-protein kinase SYK, which is involved in

immune response signaling.[9] This suggests potential applications in inflammatory diseases

and other conditions where SYK plays a role.

Visualized Workflows and Pathways
The following diagrams illustrate key processes related to 2-aminocyclohexanol.
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Click to download full resolution via product page

Figure 1: General workflow for the synthesis of racemic trans-2-aminocyclohexanol.
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Figure 2: Logical workflow for the chiral resolution of 2-aminocyclohexanol derivatives.
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Figure 3: Potential signaling pathway modulation by 2-aminocyclohexanol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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